Cas no 60718-18-5 (Propanoic acid, 3-(benzoylthio)-)
60718-18-5 structure
Product Name:Propanoic acid, 3-(benzoylthio)-
CAS No:60718-18-5
MF:C10H10O3S
MW:210.249601840973
CID:496023
PubChem ID:12915510
Update Time:2025-04-19
Propanoic acid, 3-(benzoylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(benzoylthio)-
- 3-benzoylsulfanylpropanoic acid
-
- Inchi: 1S/C10H10O3S/c11-9(12)6-7-14-10(13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
- InChI Key: KWCPNWOCRNFQAP-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)CCC(=O)O
Computed Properties
- Exact Mass: 210.0351
- Monoisotopic Mass: 210.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 54.37
Propanoic acid, 3-(benzoylthio)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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